2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one
Overview
Description
2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one, also known as PPQ, is a synthetic compound that has been widely studied for its potential applications in scientific research. PPQ is a quinazolinone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one is not fully understood, but it is believed to involve the modulation of ion channels and the inhibition of enzymes involved in DNA replication. 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has been shown to exhibit a range of biochemical and physiological effects, including cytotoxicity, ion channel modulation, and inhibition of topoisomerase II activity. 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential applications in the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one in lab experiments is its ability to exhibit a range of biochemical and physiological effects, making it a versatile compound for various research applications. However, one of the limitations of using 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one, including further investigation into its mechanism of action and its potential applications in drug discovery. 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one may also have potential applications in the treatment of neurological disorders, and further research is needed to explore this possibility. Additionally, the development of new synthetic methods for 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one may lead to the discovery of new derivatives with enhanced properties.
Scientific Research Applications
2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and drug discovery. 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has been shown to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the development of anticancer drugs. 2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one has also been shown to modulate the activity of ion channels in neurons, suggesting that it may have potential applications in the treatment of neurological disorders.
properties
IUPAC Name |
2-phenyl-1-prop-2-ynylquinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O/c1-2-12-19-15-11-7-6-10-14(15)17(20)18-16(19)13-8-4-3-5-9-13/h1,3-11H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLYPVNFSSUGHIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2C(=O)N=C1C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-1-(prop-2-yn-1-yl)quinazolin-4(1H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-N-[3-(1H-imidazol-1-yl)propyl]benzene-1,2-diamine](/img/structure/B3255990.png)
